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Compound of Interest

10-(3-Sulfopropyl)acridinium
Compound Name:
Betaine

Cat. No.: B149508

An In-depth Technical Guide to the Synthesis and Characterization of Sulfopropyl Acridinium
Betaine

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the synthesis and characterization
of 10-(3-sulfopropyl)acridinium betaine, a key chemiluminescent and fluorescent molecule.
This document details the chemical properties, a proposed synthetic pathway, and the
analytical techniques used for its characterization. The guide also explores its mechanism of
chemiluminescence and its application in immunoassays, providing researchers and drug
development professionals with the foundational knowledge required for its effective utilization.

Chemical Properties
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Property Value

CAS Number 83907-41-9[1]
Molecular Formula C16H1sNOs3S[1][2]
Molecular Weight 301.36 g/mol [1][2]

N-(3-Sulfopropyl)acridinium inner salt, 3-(10-

Synonyms A
Acridinio)propanesulfonate[1]
Appearance Yellow solid (typical for acridinium compounds)
N Soluble in polar organic solvents and aqueous
Solubility

solutions

Synthesis of Sulfopropyl Acridinium Betaine

The synthesis of 10-(3-sulfopropyl)acridinium betaine involves the quaternization of acridine
with a suitable sulfonating agent. A common and effective method utilizes 1,3-propanesultone.

Proposed Synthetic Pathway
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Start: Sample containing Antigen Gmmobilized Capture Antiboda

Incubate Sample with Capture Antibody

:

Wash to Remove Unbound Components
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Add Acridinium Ester-labeled
Detection Antibody

:
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:

(Wash to Remove Unbound Detection Antiboda

( Add Trigger Solution (H202 / OH"™) )

Measure Chemiluminescent Signal

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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